Cas no 286367-59-7 (Ethanedioic-13C2 acid,dihydrate (9CI))

• Product Name: Ethanedioic-13C2 acid,dihydrate (9CI)
• CAS No: 286367-59-7
• MF: C₂H₆O₆
• MW: 128.050751209259
• CID: 248585
• Update Time: 2025-04-19

Ethanedioic-13C2 acid,dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedioic-13C2 acid,dihydrate (9CI)
• (13C2)ethanedioic acid dihydrate

• Inchi： 1S/C2H2O4.2H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);2*1H2/i1+1,2+1;;
• InChI Key： GEVPUGOOGXGPIO-BQTCFENJSA-N
• SMILES： O[13C]([13C](=O)O)=O.O.O

Computed Properties

• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Melting Point: 101-102 °C(lit.)
• Solubility: Not determined

Ethanedioic-13C2 acid,dihydrate (9CI) Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 21/22-34-63
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：21/22-34-63